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Abstract
This application note provides a detailed protocol for the quantitative determination of Ponceau

4R (also known as C.I. Food Red 7 or E124) in beverage samples using UV-Vis

spectrophotometry. Ponceau 4R is a synthetic red azo dye widely used in the food industry to

enhance the color of products such as soft drinks, sweets, and jellies.[1] Monitoring its

concentration is crucial for ensuring product quality and compliance with regulatory limits. The

described method is simple, rapid, and accurate for the routine analysis of Ponceau 4R.[2]

Introduction
Ponceau 4R is a water-soluble monoazo dye that imparts a bright scarlet red hue.[3] Its

chemical structure allows for strong absorption of light in the visible region, making it suitable

for spectrophotometric analysis. The maximum absorption wavelength (λmax) of Ponceau 4R

in aqueous solutions is consistently reported to be between 506 nm and 508 nm.[1][3][4][5]

This characteristic absorption forms the basis of the quantitative method detailed herein. This

document outlines the necessary reagents, instrumentation, sample preparation, and analytical

procedures for the accurate measurement of Ponceau 4R in various beverage matrices.
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Principle
The method is based on Beer-Lambert's law, which states that the absorbance of a solution is

directly proportional to the concentration of the absorbing species and the path length of the

light through the solution. By measuring the absorbance of a beverage sample at the λmax of

Ponceau 4R, its concentration can be determined by referencing a standard calibration curve

prepared from solutions of known Ponceau 4R concentrations.

Experimental Protocols
Instrumentation and Reagents

Instrumentation:

UV-Vis Spectrophotometer (capable of scanning in the visible range, 400-700 nm)

1 cm quartz or glass cuvettes

Analytical balance

Volumetric flasks (various sizes: 10 mL, 50 mL, 100 mL)

Pipettes (various sizes)

pH meter

Centrifuge (optional, for turbid samples)

0.45 µm membrane filters (optional, for turbid samples)

Reagents:

Ponceau 4R reference standard (purity ≥ 80%)

Deionized or distilled water

Ammonium acetate buffer (0.02 M, for standard preparation if following JECFA guidelines)

[6]
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Carrez I and II solutions (optional, for clarification of turbid samples)[2]

Preparation of Standard Solutions
Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of Ponceau 4R

reference standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in

deionized water or 0.02 M ammonium acetate buffer and make up to the mark.[6] This

solution should be stored in a dark, cool place.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with deionized water. A typical concentration range for the calibration curve is

3 - 40 µg/mL.[7] For example, to prepare 10 mL of a 10 µg/mL standard, pipette 1 mL of the

100 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with deionized

water.

Sample Preparation
The sample preparation procedure may vary depending on the beverage matrix.

Clear Beverages (e.g., soft drinks, juices without pulp):

Degas carbonated beverages using sonication or by gentle stirring.[8]

If necessary, dilute the sample with deionized water to bring the Ponceau 4R

concentration within the linear range of the calibration curve. The dilution factor must be

recorded for the final concentration calculation.[9]

If the sample is clear, no further preparation is needed.

Turbid Beverages (e.g., juices with pulp, dairy-based drinks):

Centrifuge an aliquot of the sample to separate solid particles.

Alternatively, for clarification, Carrez solutions can be used.[2]

Filter the supernatant or the clarified sample through a 0.45 µm membrane filter before

measurement.
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Spectrophotometric Measurement
Wavelength Scan: To determine the λmax, scan a mid-range Ponceau 4R standard solution

(e.g., 10 µg/mL) from 400 to 700 nm against a deionized water blank. The peak absorbance

should be observed around 507 nm.[1][5]

Calibration Curve:

Set the spectrophotometer to the determined λmax (e.g., 507 nm).

Zero the instrument with a deionized water blank.

Measure the absorbance of each working standard solution.

Plot a graph of absorbance versus concentration (µg/mL). The resulting plot should be

linear and pass through the origin. Perform a linear regression to obtain the equation of

the line (y = mx + c) and the correlation coefficient (R²).

Sample Analysis:

Measure the absorbance of the prepared beverage sample(s) at the same wavelength.

Using the equation from the calibration curve, calculate the concentration of Ponceau 4R

in the sample.

Calculation
The concentration of Ponceau 4R in the original beverage sample can be calculated using the

following formula:

Concentration (µg/mL) = (Absorbance - y-intercept) / slope * Dilution Factor

Data Presentation
The performance of the spectrophotometric method for Ponceau 4R determination can be

summarized by its validation parameters. The following tables present a summary of

quantitative data from various studies.

Table 1: Linearity and Correlation Coefficients
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Method
Linearity Range
(µg/mL)

Correlation
Coefficient (R²)

Reference

Derivative

Spectrophotometry
3 - 40 1 [7]

First Derivative of

Ratio Spectra
2 - 10 0.9996 [2]

Compensation

Spectrophotometry
2 - 10 0.9998 [2]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Method LOD (µg/mL) LOQ (µg/mL) Reference

Derivative

Spectrophotometry
0.825 2.50 [7]

First Derivative of

Ratio Spectra
0.071 0.236 [2]

Compensation

Spectrophotometry
0.081 0.270 [2]

Ultrasonic-assisted

cloud point

microextraction

0.0065 - [10]

Visualization
Diagram 1: Experimental Workflow
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Caption: Workflow for Spectrophotometric Determination of Ponceau 4R.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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